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Introduction to Rubidium-Strontium (Rb-Sr)
Geochronology

Rubidium-Strontium (Rb-Sr) geochronology is a radiometric dating method used to determine
the age of rocks and minerals. The technique is based on the beta decay of the radioactive
isotope Rubidium-87 (8/Rb) to the stable isotope Strontium-87 (87Sr).[1][2][3] With a very long
half-life of approximately 49.23 billion years, this isotopic system is particularly well-suited for
dating ancient terrestrial and extraterrestrial materials, including some of the oldest rocks on
Earth, lunar samples, and meteorites.[1][2][4] The method is also valuable for determining the
timing of metamorphic events.[1][5]

The fundamental principle involves measuring the accumulation of radiogenic &’Sr in a sample
over geological time. By quantifying the parent isotope (8’Rb) and the daughter isotope (87Sr),
along with a stable reference isotope of strontium (Strontium-86, or 86Sr), the time elapsed
since the rock or mineral formed and became a closed system can be calculated.[5][6]

The Critical Role of Rubidium-85

While the radioactive decay of 8’Rb is the engine of the Rb-Sr dating system, the stable, non-
radiogenic isotope Rubidium-85 (3°Rb) plays a crucial, albeit indirect, role. Natural rubidium is
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composed of two isotopes: the stable 8°Rb and the radioactive 8’Rb.[7][8] 8°Rb is the more
abundant of the two, making up approximately 72.17% of total rubidium.[8]

The core of Rb-Sr dating lies in determining the precise ratio of the parent isotope 8’Rb to a
stable reference isotope, 86Sr. However, directly measuring the absolute abundance of 8’Rb
can be challenging. Instead, the concentration of total rubidium in a sample is measured. Since
the isotopic ratio of >Rb to 8’Rb in nature is constant (approximately 2.593), the abundance of
87Rb can be accurately calculated from the total rubidium concentration or by measuring the
abundance of 8°Rb.[8]

In mass spectrometry, the measurement of the stable 8Rb isotope provides a benchmark for
determining the amount of 8’Rb. This allows for the calculation of the critical 8’Rb/86Sr ratio
needed for the isochron dating method.[1] Therefore, 8>Rb serves as an essential internal
standard for quantifying the parent radionuclide.

The Rb-Sr Isochron Method

The isochron method is a powerful graphical technique that is central to Rb-Sr dating.[1][6] It
allows for the determination of a rock's age without prior knowledge of the initial amount of the
daughter isotope (87Sr) present at the time of formation.

The method relies on the analysis of several different minerals, or whole-rock samples, that
formed at the same time from the same source magma or metamorphic event.[5] At the time of
crystallization (t=0), all minerals will have the same initial 8’Sr/86Sr ratio, but they will
incorporate different amounts of Rubidium and Strontium into their crystal structures.[2][9]
Minerals rich in potassium, such as micas and K-feldspar, will have a higher Rb/Sr ratio, while
minerals like plagioclase will have a lower Rb/Sr ratio.[2][9]

Over geological time, 8’Rb decays to &7Sr, causing the 87Sr/86Sr ratio to increase in each
mineral in proportion to its 8’Rb/2eSr ratio. When these ratios are plotted on a graph with 8’Rb/
86Sr on the x-axis and 87Sr/86Sr on the y-axis, the data points for each mineral will form a
straight line known as an isochron.[2][6]

The age of the rock is determined from the slope of this isochron, while the initial 8’Sr/86Sr ratio
is given by the y-intercept.[5][6]

The governing equation for the isochron is:
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(87Sr/88Sr)present = (87Sr/88Sr)initial + (3’Rb/8Sr)present * (eAt - 1)

where:

e M\is the decay constant of 8’Rb.

 tis the time elapsed since formation (the age).

Data Presentation

The following tables summarize key quantitative data for the Rb-Sr dating system.

Table 1: Isotopic Abundances and Properties of Rubidium and Strontium

Isotope

Natural Abundance

Atomic Mass (amu)

Key Characteristic

(%)
Stable, used as a
o reference to
Rubidium-85 (85Rb) 72.17[8] 84.9118[10] _
determine 8’Rb
content.
Radioactive parent
Rubidium-87 (8’Rb) 27.83[8] 86.9092[10] isotope, decays to
87Sr.
. Stable, non-
Strontium-84 (84Sr) 0.56[4] 83.9134 ) )
radiogenic.
Stable, non-
Strontium-86 (86Sr) 9.86[4] 85.9093 radiogenic, used as
the reference isotope.
Stable, includes both
Strontium-87 (87Sr) 7.00[4] 86.9089 initial and radiogenic
components.
] Stable, most abundant
Strontium-88 (88Sr) 82.58[11] 87.9056 ]
Sr isotope.
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Table 2: Decay Constant and Half-Life of Rubidium-87

Parameter Value Reference
Half-Life (t1/2) 49.23 billion years [2]
Decay Constant (A) 1.393 x 10~ yr—1 [4]

Note: The decay constant for 8’Rb has been subject to revision. While a value of 1.42 x 10~11
yr—1 was commonly used, more recent studies suggest a slightly lower value, which can impact
the calculated age by approximately 2%.[4][12][13]

Experimental Protocols

The following outlines the standard methodology for Rb-Sr geochronology.
1. Sample Selection and Preparation

» Selection: Choose fresh, unweathered rock samples to ensure the system has remained
closed to the loss or gain of Rb and Sr since its formation.[14]

e Crushing and Mineral Separation: The rock sample is crushed into a fine powder. If a mineral
isochron is desired, individual minerals (e.g., biotite, muscovite, K-feldspar, plagioclase) are
separated based on their physical and magnetic properties.[1][14]

2. Sample Dissolution and Isotope Dilution

 Dissolution: A precisely weighed aliquot of the whole-rock powder or mineral separate is
dissolved in a mixture of strong acids, typically hydrofluoric (HF) and perchloric (HCIOa4)
acids.[1]

« |sotope Dilution (Spiking): Before dissolution, a "spike" is added to the sample. This is a
solution with a known quantity of artificially enriched isotopes (e.g., 84Sr and 8’Rb). This
isotope dilution technique is the most precise method for determining the Rb and Sr
concentrations in the sample.[4]

w

. Chemical Separation

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://en.wikipedia.org/wiki/Rubidium%E2%80%93strontium_dating
https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://answersresearchjournal.org/radioisotope-decay-rubidium-87/
https://www.researchgate.net/publication/251556869_Evaluation_of_the_87Rb_decay_constant_by_age_comparison_against_the_U-Pb_system
https://sciencecourseware.org/VirtualDatingDemo/files/50RbSr.html
https://www.ebsco.com/research-starters/science/rubidium-strontium-dating
https://sciencecourseware.org/VirtualDatingDemo/files/50RbSr.html
https://www.ebsco.com/research-starters/science/rubidium-strontium-dating
https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e lon-Exchange Chromatography: Rubidium and Strontium are chemically separated from
each other and from other elements in the sample matrix using ion-exchange
chromatography.[4][15] This step is critical to prevent isobaric interference, as 8’Rb and 8’Sr
have the same mass and cannot be distinguished by a mass spectrometer.[4]

4. Mass Spectrometry

 |sotope Ratio Measurement: The purified Rb and Sr fractions are analyzed using a mass
spectrometer, typically a Thermal lonization Mass Spectrometer (TIMS) or a Multi-Collector
Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5]

o TIMS: Offers very high precision for Sr isotope ratio measurements.[5]

o MC-ICP-MS: Allows for rapid analyses and can be used for in-situ dating with laser ablation
(LA-MC-ICP-MS), which analyzes minerals directly in a thin section of the rock.[5][16]

o Data Collection: The mass spectrometer measures the ratios of the different isotopes, such
as 8’Sr/8eSr and 8°Rb/8’Rb.[1] These measured ratios, combined with the data from the

isotope dilution spike, are used to calculate the 8’Rb/86Sr ratio for each sample.
5. Age Calculation

 Isochron Plot: The calculated 87Sr/86Sr and 8’Rb/86Sr ratios for all the analyzed samples
(minerals or whole rocks) are plotted.

o Linear Regression: A best-fit line (isochron) is calculated for the data points. The quality of
the fit is assessed using a statistical parameter called the Mean Square of Weighted
Deviates (MSWD), where a value close to 1 indicates a good fit.[4]

o Age Determination: The age (t) is calculated from the slope (m) of the isochron using the
formula:t=In(m + 1) / A.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://isobarscience.com/strontium-isotopes-geochronology/
https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://fiveable.me/isotope-geochemistry/unit-3/rb-sr-system/study-guide/eU3tK5K37QCHUPLV
https://fiveable.me/isotope-geochemistry/unit-3/rb-sr-system/study-guide/eU3tK5K37QCHUPLV
https://fiveable.me/isotope-geochemistry/unit-3/rb-sr-system/study-guide/eU3tK5K37QCHUPLV
https://gchron.copernicus.org/articles/6/585/2024/
https://www.ebsco.com/research-starters/science/rubidium-strontium-dating
https://researchmgt.monash.edu/ws/portalfiles/portal/296609599/296609450_oa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Stable Reference Isotopes

Strontium-86 (6Sr)
(Stable Reference for Sr)

Rubidium-85 (¢5Rb)

(Stable Reference for Rb)

3~ Decay
Half-life = 49.23 billion years Strontium-87 (87Sr)

Rubidium-87 (¥’Rb)
(Parent Isotope) [

(Daughter Isotope)

Beta Particle (e™)
+ Antineutrino

Click to download full resolution via product page

Caption: The radioactive decay of Rubidium-87 to Strontium-87.
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Caption: The Rb-Sr isochron diagram illustrating age determination.
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Caption: Experimental workflow for Rb-Sr geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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